1-[4-(4-Nonylcyclohexyl)phenyl]ethanone

• Molecular Formula: C23H36O
• Molecular Weight: 328.5g/mol
• IUPAC Name: 1-[4-(4-nonylcyclohexyl)phenyl]ethanone
• InChI: InChI=1S/C23H36O/c1-3-4-5-6-7-8-9-10-20-11-13-22(14-12-20)23-17-15-21(16-18-23)19(2)24/h15-18,20,22H,3-14H2,1-2H3
• InChI Key: QRMQGUYQXLKOJE-UHFFFAOYSA-N
• SMILES: CCCCCCCCCC1CCC(CC1)C2=CC=C(C=C2)C(=O)C

Description

1-[4-(4-Nonylcyclohexyl)phenyl]ethanone is an acetophenone derivative characterized by a phenyl ring substituted at the para position with a 4-nonylcyclohexyl group. The nonylcyclohexyl moiety introduces significant steric bulk and lipophilicity, which may influence its physicochemical properties and biological interactions. The cyclohexyl group enhances rigidity, while the nonyl chain may improve membrane permeability in biological systems .

Comparison with Similar Compounds

Table 1: Comparison of Key Structural Features and Physical Properties

Compound Name	Substituent(s)	Molecular Formula	Notable Properties/Data	Reference
1-[4-(4-Nonylcyclohexyl)phenyl]ethanone	4-Nonylcyclohexyl	C₂₉H₄₆O	High lipophilicity (inferred)	N/A
1-(4-Cyclohexylphenyl)ethanone	Cyclohexyl	C₁₄H₁₈O	NIST-reported stability, used in materials
1-(4′-Methoxybiphenyl-4-yl)ethanone	Biphenyl, methoxy	C₁₅H₁₄O₂	ChemSpider ID: 13021-18-6
1-(4-Ethylphenoxyphenyl)ethanone	Ethylphenoxy	C₁₆H₁₆O₂	Melting point: Not reported; 95% purity
1-(4-Methylphenyl)ethanone	Methyl	C₉H₁₀O	Freezing point: 59.6°C

Key Observations :

• Methoxy and ethylphenoxy groups introduce polarity, affecting solubility and reactivity in synthetic pathways (e.g., Claisen-Schmidt condensation) .

Key Observations :

• Antimicrobial Activity: Chalcone derivatives synthesized from ethanones (e.g., 1-[4-(imidazolyl)phenyl]ethanone) exhibit broad-spectrum antimicrobial effects, likely due to their conjugated π-system disrupting microbial membranes .
• Enzyme Inhibition: Pyridine-based ethanones (e.g., UDO) target CYP51, a critical enzyme in ergosterol biosynthesis, demonstrating efficacy comparable to posaconazole against Trypanosoma cruzi .